Dimensionality reduction boosts the peroxidase-like activity of bimetallic MOFs for enhanced multidrug-resistant bacteria eradication†
Nanoscale Pub Date: 2022-07-19 DOI: 10.1039/D2NR02828J
Abstract
The antibacterial strategy using cutting-edge metal–organic framework (MOF)-based nanozymes can effectively solve the problem caused by antibiotic resistance to protect human health and the environment; however it has been significantly limited by the complicated modification method and non-ideal catalytic activity. Herein, we report a facile dimensionality-reduction strategy to improve the catalytic activity of MOF-based nanozymes. By reducing the dimensionality of two-dimensional Co-TCPP(Fe) (Co–Fe NSs) to zero-dimensional Co-TCPP(Fe) (Co–Fe NDs), the peroxidase-like activity of the prepared bimetallic Co–Fe NDs was almost tripled. Consequently, the bimetallic Co–Fe NDs can highly efficiently catalyze the lower-concentration H2O2 into reactive oxygen species (ROS), resulting in a favorable antibacterial effect against methicillin-resistant Staphylococcus aureus (MRSA). Meanwhile, Co–Fe NDs can effectively promote wound healing and water environment disinfection with good biocompatibility. This work reveals the potential of a zero-dimensional bimetallic MOF-based nanozyme in resisting drug-resistant bacteria and holds great promise for future clinical and environmental applications.
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CAS no.: 1596-13-0
